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Compound of Interest

Compound Name: A-674563 hydrochloride
Cat. No.: B1574291
Get Quote

Compound Class: Selective Aktl Inhibitor CAS No: 2070009-66-2 (HCI salt) / 552325-73-2
(Free base) Molecular Weight: 394.90 g/mol (HCI salt)[1][2]

Introduction & Mechanism of Action
A-674563 Hydrochloride is a potent, ATP-competitive, and reversible inhibitor of Aktl (Protein

Kinase B alpha) with a

of 11 nM.[3][4] Unlike pan-Akt inhibitors, A-674563 shows high selectivity for the Aktl isoform,
sparing PKC and other related kinases (except PKA and CDK2 at higher concentrations).

In cellular contexts, A-674563 blocks the phosphorylation of downstream targets such as GSK3

and MDM2, inducing G2 cell cycle arrest and apoptosis in tumor cells.[1][2] Proper
solubilization is critical because the hydrochloride salt form exhibits significantly different
solubility properties compared to the free base, particularly in aqueous environments.

Signaling Pathway Context

The following diagram illustrates the intervention point of A-674563 within the PI3K/Akt/mTOR
signaling cascade.
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Figure 1: Mechanism of Action. A-674563 inhibits Akt1, preventing the phosphorylation of
downstream effectors mTOR and GSK-3
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Chemical Properties & Solubility Profile[2][3][4][5][6]
[7]

The hydrochloride salt (HCI) confers improved aqueous solubility compared to the free base.
However, for long-term stability, organic solvents are preferred for stock solutions.

Solubility Data Table

Solubility Limit

Solvent Stability Recommended Use
(Max)
~50 - 83 mg/mL (125- High (Months at Primary Stock
DMSO _
200 mM) -80°C) Solution
~100 mg/mL (250 o Immediate use / In
Water Low (Hydrolysis risk) ] )
mM)* vivo vehicle

Secondary option (Not
Ethanol ~10 mg/mL (25 mM) Moderate
recommended)

PBS (pH 7.2) < 0.5 mg/mL Very Low Working solution only

*Note: Water solubility requires the HCI salt form. The free base is insoluble in water. Even with
the salt, ultrasonication is often required to reach saturation.

Protocol 1: Preparation of Stock Solutions

Objective: Create a stable, high-concentration master stock (10 mM or 50 mM) for long-term
storage.

Materials
e A-674563 Hydrochloride powder (MW: 394.90 g/mol ).[1][2]

e Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture).
» Vortex mixer and Ultrasonic bath.

e Amber glass vials or polypropylene tubes (DMSO compatible).
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Step-by-Step Procedure

o Calculate Volume: Determine the volume of DMSO required to achieve the desired
concentration.

o Formula:
o Example: To make a 10 mM stock from 5 mg of powder:
e Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder.

o Critical: Do not add powder to the solvent, as displacement may alter the final
concentration.

e Mixing: Vortex vigorously for 30 seconds.

o Visual Check: Inspect the solution against a light source. If particulates remain, sonicate in
a water bath for 5-10 minutes at room temperature.

o Aliquot & Storage: Dispense into small aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles.

o Store at -80°C (Stable for 6-12 months).

o Store at -20°C (Stable for 1 month).

Protocol 2: Cell Culture Dilution (In Vitro)

Obijective: Dilute the DMSO stock into agueous culture media without precipitating the
compound ("crashing out").

Workflow Diagram
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Figure 2: Serial dilution strategy to minimize DMSO shock and precipitation.

Procedure

Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex to ensure homogeneity.

Intermediate Dilution: Prepare a 1000x or 100x intermediate solution in culture media.

o Technique: Add the DMSO stock dropwise into the media while swirling or vortexing. This
prevents high local concentrations of DMSO that cause precipitation.

Final Application: Add the intermediate solution to the cell culture wells.

o Target DMSO: Ensure final DMSO concentration is < 0.5% (ideally < 0.1%) to avoid
solvent toxicity.

Controls: Always include a "Vehicle Control" well containing the same percentage of DMSO
without the drug.

Protocol 3: In Vivo Formulation (Mice/Rats)

Objective: Prepare a vehicle for oral (p.o.) or intraperitoneal (i.p.) administration. Challenge:
High DMSO concentrations are toxic in vivo. The HCI salt allows for aqueous-based
formulations, but co-solvents aid stability.

Recommended Formulation (Solubility ~5 mg/mL)

This formulation balances solubility with biocompatibility.
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10% DMSO (Solubilizer)

40% PEG300 (Co-solvent)

5% Tween 80 (Surfactant)

45% Saline (0.9% NacCl)

Preparation Steps[2][3][5][6][7]1[8]

e Dissolve A-674563 HCI in DMSO (10% of total volume) until clear.

Add PEG300 (40% of total volume) and vortex.

Add Tween 80 (5% of total volume) and vortex.

Slowly add warm Saline (45% of total volume) while vortexing.

Sterilization: Pass through a 0.22
m syringe filter (PES or Nylon).

Alternative (Due to HCI salt water solubility): For lower doses, A-674563 HCI can often be
dissolved directly in Saline or PBS (up to ~100 mg/mL with sonication), but this solution must
be used immediately as it is less stable than the co-solvent formulation.

Troubleshooting & Causality

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Observation Probable Cause Corrective Action

Use the "Intermediate Dilution”
"Crashing out" (Rapid polarity step. Do not jump from 100%
shift) DMSO to 100% Water directly

at high concentrations.

Cloudiness upon adding water

Ensure storage under inert gas
Yellowing of Stock Oxidation (Nitrogen/Argon) if possible.
Check expiration.

Reduce final DMSO

Cell Toxicity in Control High DMSO % )
concentration to < 0.1%.
) ) Use single-use aliquots. Do
Inconsistent IC50 Freeze-Thaw degradation
not refreeze thawed stocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1574291/docs#application-note-solubilization-and-
handling-of-a-674563-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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